2-{[6-(4-chlorobenzyl)-5-hydroxy-1,2,4-triazin-3-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide
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Overview
Description
The compound contains several functional groups, including a triazinyl group, a sulfanyl group, and an acetamide group. The presence of these groups suggests that the compound could have a variety of chemical properties and potential applications .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the triazinyl ring, which contains nitrogen atoms, could contribute to the compound’s stability and reactivity .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would depend on its functional groups. For example, the sulfanyl group might be involved in redox reactions, while the acetamide group could participate in nucleophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be influenced by its molecular structure. For example, the presence of the polar acetamide group could increase its solubility in polar solvents .Scientific Research Applications
- STL269998 has been investigated for its potential as a chemotherapeutic agent. Researchers have explored its effects on cancer cell lines, particularly in inhibiting tumor growth and inducing apoptosis. Further studies are needed to understand its precise mechanisms and optimize its efficacy .
- Inflammation plays a crucial role in various diseases. STL269998 has shown anti-inflammatory properties, making it a candidate for conditions like rheumatoid arthritis, inflammatory bowel disease, and other inflammatory disorders. Researchers have studied its impact on key inflammatory pathways .
- STL269998 may modulate metabolic pathways. Specifically, it has been investigated for its potential to regulate 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), an enzyme involved in glucocorticoid metabolism. Dysregulation of 11β-HSD1 is associated with metabolic syndrome and diabetes .
- Neurodegenerative diseases are a significant health concern. STL269998’s antioxidant and anti-inflammatory properties suggest potential neuroprotective effects. Researchers have explored its impact on neuronal cell viability and oxidative stress .
- Some studies have examined STL269998’s antiviral activity. It may interfere with viral replication or entry, making it relevant for viral infections. However, more research is needed to validate its efficacy against specific viruses .
- Crystallographic studies have provided insights into STL269998’s three-dimensional structure. Understanding its conformation helps predict its interactions with biological targets and aids in drug design .
Anticancer Potential
Anti-inflammatory Activity
Metabolic Disorders
Neuroprotection
Antiviral Properties
Structural Insights
Future Directions
properties
IUPAC Name |
2-[[6-[(4-chlorophenyl)methyl]-5-oxo-4H-1,2,4-triazin-3-yl]sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClN4O3S/c1-12-3-8-17(28-2)15(9-12)22-18(26)11-29-20-23-19(27)16(24-25-20)10-13-4-6-14(21)7-5-13/h3-9H,10-11H2,1-2H3,(H,22,26)(H,23,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSERNBFXVLMSKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)CSC2=NN=C(C(=O)N2)CC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[6-(4-chlorobenzyl)-5-hydroxy-1,2,4-triazin-3-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide |
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